molecular formula C13H16Cl2N2O3 B258729 2-(2,4-dichlorophenoxy)-N-(4-morpholinyl)propanamide

2-(2,4-dichlorophenoxy)-N-(4-morpholinyl)propanamide

Cat. No. B258729
M. Wt: 319.18 g/mol
InChI Key: GLMRUNBCQBTUSU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(2,4-dichlorophenoxy)-N-(4-morpholinyl)propanamide, commonly referred to as 'DCPP', is a chemical compound that has gained significant attention in scientific research due to its unique properties. DCPP is a potent inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which is responsible for breaking down endocannabinoids in the body. This inhibition leads to an increase in endocannabinoid levels, which has been linked to various physiological and biochemical effects. In

Mechanism of Action

DCPP works by inhibiting the enzyme 2-(2,4-dichlorophenoxy)-N-(4-morpholinyl)propanamide, which is responsible for breaking down endocannabinoids such as anandamide and 2-arachidonoylglycerol (2-AG). By inhibiting 2-(2,4-dichlorophenoxy)-N-(4-morpholinyl)propanamide, DCPP increases endocannabinoid levels in the body, leading to various physiological and biochemical effects. Endocannabinoids are known to regulate a wide range of physiological processes, including pain, inflammation, appetite, and mood.
Biochemical and Physiological Effects
DCPP has been shown to have various biochemical and physiological effects, including increased endocannabinoid levels, neuroprotection, anti-inflammatory effects, and pain relief. In animal models, DCPP has been shown to increase levels of anandamide and 2-AG in the brain, leading to neuroprotective effects and potential treatment for neurodegenerative diseases. DCPP has also been shown to reduce inflammation and pain in animal models, making it a potential alternative to opioids for pain relief.

Advantages and Limitations for Lab Experiments

DCPP has several advantages for use in lab experiments, including its high purity and potency as an 2-(2,4-dichlorophenoxy)-N-(4-morpholinyl)propanamide inhibitor. However, there are also limitations to its use, including its potential toxicity and the need for careful handling and storage. Researchers must also be aware of the potential for off-target effects and the need for appropriate controls in experiments.

Future Directions

There are several future directions for research on DCPP, including its potential therapeutic applications in various fields, the development of more potent and selective 2-(2,4-dichlorophenoxy)-N-(4-morpholinyl)propanamide inhibitors, and the investigation of its potential toxicity and side effects. Additionally, further research is needed to understand the mechanisms underlying its effects and the potential for off-target effects in different tissues and cell types. Overall, DCPP is a promising compound with significant potential for scientific research and therapeutic applications.

Synthesis Methods

DCPP can be synthesized through a multi-step process involving the reaction of 2,4-dichlorophenol with epichlorohydrin to form 2,4-dichlorophenoxy-1-chloropropane, which is then reacted with morpholine to form DCPP. The synthesis method has been optimized to produce high yields of pure DCPP, making it suitable for use in scientific research.

Scientific Research Applications

DCPP has been extensively studied for its potential therapeutic applications in various fields, including neuroscience, cancer research, and pain management. In neuroscience, DCPP has been shown to increase endocannabinoid levels in the brain, leading to neuroprotective effects and potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. In cancer research, DCPP has been shown to inhibit tumor growth and induce apoptosis in cancer cells, making it a promising candidate for cancer therapy. In pain management, DCPP has been shown to reduce pain and inflammation in animal models, making it a potential alternative to opioids for pain relief.

properties

Product Name

2-(2,4-dichlorophenoxy)-N-(4-morpholinyl)propanamide

Molecular Formula

C13H16Cl2N2O3

Molecular Weight

319.18 g/mol

IUPAC Name

2-(2,4-dichlorophenoxy)-N-morpholin-4-ylpropanamide

InChI

InChI=1S/C13H16Cl2N2O3/c1-9(13(18)16-17-4-6-19-7-5-17)20-12-3-2-10(14)8-11(12)15/h2-3,8-9H,4-7H2,1H3,(H,16,18)

InChI Key

GLMRUNBCQBTUSU-UHFFFAOYSA-N

SMILES

CC(C(=O)NN1CCOCC1)OC2=C(C=C(C=C2)Cl)Cl

Canonical SMILES

CC(C(=O)NN1CCOCC1)OC2=C(C=C(C=C2)Cl)Cl

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.